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Compound of Interest

Compound Name: 4-(4-Fluorophenyl)butanal
Cat. No.: B1647547
Get Quote

A Strategic Fluorinated Synthon for Medicinal Chemistry

CAS Registry Number: 925442-73-5 Chemical Formula: Ci10H11FO Molecular Weight: 166.19
g/mol

Executive Summary

4-(4-Fluorophenyl)butanal is a specialized aldehyde intermediate used primarily in the
synthesis of fluorinated bioactive scaffolds. Distinguished by a terminal aldehyde group
separated from a para-fluorophenyl ring by a three-carbon saturated linker, this compound
serves as a critical "soft electrophile” in organic synthesis.

Its structural value lies in the fluorine substitution, which enhances metabolic stability by
blocking the para-position of the phenyl ring against cytochrome P450 oxidation, and increases
lipophilicity (LogP) to improve blood-brain barrier (BBB) penetration. This makes it a high-value
building block for CNS-active agents, particularly in the development of piperidine-based
antipsychotics, sigma receptor ligands, and serotonin modulators.

Chemical Identity & Physicochemical Profile[1][2][3]
[4]
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The compound is an oil at room temperature, exhibiting sensitivity to air oxidation. It must be
stored under inert atmosphere (Argon/Nitrogen) to prevent conversion to 4-(4-
fluorophenyl)butanoic acid.

Property Value Notes
IUPAC Name 4-(4-Fluorophenyl)butanal
) Oxidizes to white solid (acid)

Appearance Colorless to pale yellow oil ]

upon air exposure

N ) ] 131°C at 1 Torr (Analogous

Boiling Point ~245°C (Predicted)

ester data)
Density 1.085 + 0.06 g/cm3 Predicted

Lipophilic; suitable for CNS
LogP 2.65 )

targeting
Solubility DCM, THF, Ethyl Acetate Sparingly soluble in water
Flash Point >100°C

Synthetic Pathways

Researchers typically access this intermediate via two primary routes: controlled oxidation of
the corresponding alcohol or partial reduction of the nitrile/ester.

Method A: Swern Oxidation (Preferred for Lab Scale)

This method avoids over-oxidation to the carboxylic acid, a common risk with Jones reagent.

Reagents: Oxalyl chloride, DMSO, Triethylamine (EtsN), Dichloromethane (DCM). Precursor: 4-
(4-Fluorophenyl)-1-butanol.

Protocol:

» Activation: Cool a solution of oxalyl chloride (1.1 eq) in dry DCM to -78°C. Add DMSO (2.2
eq) dropwise. Stir for 15 minutes.
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» Addition: Add 4-(4-fluorophenyl)-1-butanol (1.0 eq) in DCM dropwise, maintaining
temperature below -60°C. Stir for 30 minutes.

o Termination: Add EtsN (5.0 eq) and allow the mixture to warm to room temperature over 1
hour.

o Workup: Quench with saturated NH4Cl. Extract with DCM. Wash organic layer with brine, dry
over Na2SOs4, and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc 9:1).

Method B: DIBAL-H Reduction (Industrial Scale
Candidate)

Direct reduction of the nitrile or ester is more atom-economical if the acid derivative is the
starting material.

Reagents: Diisobutylaluminum hydride (DIBAL-H), Toluene/Hexanes. Precursor: 4-(4-
Fluorophenyl)butanenitrile.

Protocol:

e Cool solution of nitrile in toluene to -78°C.

Add DIBAL-H (1.1 eq, 1.0 M in hexanes) slowly.

Stir for 1 hour at -78°C (forms the imine intermediate).

Quench with methanol followed by dilute HCI (hydrolyzes imine to aldehyde).

Extract and purify as above.

Visualization: Synthesis Workflow
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Figure 1: Convergent synthetic pathways for CAS 925442-73-5 and stability risk.

Applications in Drug Discovery

The aldehyde functionality serves as a versatile "handle" for divergent synthesis.

Reductive Amination (Key Application)

The most frequent use of CAS 925442-73-5 is in coupling with secondary amines (e.g.,
piperidines, piperazines) to generate tertiary amine scaffolds found in antipsychotics and
antihistamines.

e Mechanism: Formation of an iminium ion followed by reduction with Sodium
Triacetoxyborohydride (STAB).

¢ Advantage: STAB is mild and tolerates the fluorine moiety without defluorination.

Wittig Olefination

Reaction with phosphorous ylides extends the carbon chain, allowing the installation of
unsaturated linkers or complex heterocycles.

Grignard/Organolithium Addition

Nucleophilic attack by aryl or alkyl Grignards converts the aldehyde into a secondary alcohol,
creating a chiral center that can be further functionalized.

Visualization: Reactivity Profile
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Figure 2: Divergent synthesis applications of the aldehyde handle.

Analytical Characterization (Self-Validation)

To verify the identity of the synthesized material, ensure the following spectral signatures are

present.

1H NMR (CDCls, 400 MHz)
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Shift (8) Multiplicity Integration Assighment

Aldehyde proton (-
9.76 Triplet (t) 1H CHO). Distinctive

diagnostic peak.

Aromatic protons

7.15 Multiplet (m) 2H

(meta to F).

] Aromatic protons

6.98 Multiplet (m) 2H

(ortho to F).
2.65 Triplet (t) 2H Benzylic -CH2- (C4).

) a-Carbon -CH2- (C2,

2.46 Triplet (t) 2H )

adjacent to CHO).
1.94 Quintet (m) 2H B-Carbon -CH2- (C3).

Note: The coupling constants (J values) for the aromatic region will show characteristic H-F
coupling (~5-9 Hz).

Safety & Handling (SDS Summary)

Signal Word: WARNING

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1][2]

Storage: Store at -20°C under Argon. Aldehydes are prone to autoxidation to carboxylic
acids. Check purity via TLC or NMR before use if stored for >1 month.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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